Cas no 28824-74-0 (Pyrimidine, 4,6-diethoxy-)
Pyrimidine, 4,6-diethoxy- structure
Product Name:Pyrimidine, 4,6-diethoxy-
CAS No:28824-74-0
MF:C8H12N2O2
MW:168.193081855774
CID:1437732
PubChem ID:13492145
Update Time:2025-04-20
Pyrimidine, 4,6-diethoxy- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 4,6-diethoxy-
- 28824-74-0
- 4,6-diethoxypyrimidine
- AMY32476
-
- Inchi: 1S/C8H12N2O2/c1-3-11-7-5-8(12-4-2)10-6-9-7/h5-6H,3-4H2,1-2H3
- InChI Key: WFUDIWSUZYDRST-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(N=CN=1)OCC
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.2Ų
Experimental Properties
- PSA: 44.24
Pyrimidine, 4,6-diethoxy- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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